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Compound of Interest

Compound Name: 4-Morpholinecarboxaldehyde

Cat. No.: B048038 Get Quote

As researchers and developers, our work with versatile chemical intermediates like 4-
Morpholinecarboxaldehyde (CAS 4394-85-8) is foundational to innovation in pharmaceuticals

and material science.[1][2] This colorless to light yellow liquid, with its characteristic morpholine

ring and aldehyde functional group, is a valuable building block.[2][3] However, its utility is

matched by a specific hazard profile that demands a rigorous and well-understood safety

protocol.

This guide moves beyond a simple checklist. It provides a comprehensive operational plan,

grounded in scientific principles, to ensure your safety and the integrity of your work when

handling this compound. We will delve into the causality behind each procedural step, building

a self-validating system of safety that fosters confidence and precision in the laboratory.

Immediate Safety Briefing: Hazard Profile
Before handling 4-Morpholinecarboxaldehyde, it is critical to internalize its primary hazards.

This compound is classified as a skin sensitizer and can cause eye and skin irritation.[4][5][6]

Understanding these risks is the first step in mitigating them effectively.

Table 1: Hazard Identification and GHS Classification for 4-Morpholinecarboxaldehyde
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Hazard Class GHS Category Signal Word
Hazard
Statement

Source

Skin
Sensitization

Category 1B Warning

H317: May
cause an
allergic skin
reaction.

[4][7][8]

Eye Irritation
Category 2B

(Implied)
Warning

H319: Causes

serious eye

irritation.

(Potential)

[5][6]

| Skin Irritation | Category 2 (Implied) | Warning | Causes skin irritation. |[6] |

The primary risk, skin sensitization, means that initial contact may only cause mild irritation, but

subsequent exposures can lead to a more severe allergic reaction, including rash, itching, and

swelling.[4][7] Therefore, the core directive of our safety protocol is the absolute prevention of

skin contact.

Core Directive: Personal Protective Equipment
(PPE) Protocol
The selection of PPE is not a matter of preference but a scientifically-driven choice based on

the specific chemical and task-related risks. For 4-Morpholinecarboxaldehyde, the focus is

on creating an impermeable barrier to prevent skin and eye contact.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Area Specification
Rationale and Best
Practices

Hand Protection

Nitrile or Neoprene Gloves
(minimum thickness of 4
mil)

Causality: This compound
can be absorbed through
the skin. Nitrile and
neoprene provide
excellent chemical
resistance.[9] Best

Practice: Double-gloving is
strongly recommended.
The outer glove is
removed and disposed of
immediately after the task,
minimizing the spread of
contamination.[10] Always
inspect gloves for tears or
punctures before use.

Eye & Face Protection

Chemical Safety Goggles with

Side Shields (conforming to

EN166 or ANSI Z87.1)

Causality: Protects against

splashes and potential vapors

that can cause serious eye

irritation.[6][9] Best Practice: If

there is a significant splash risk

(e.g., transferring large

volumes), a face shield should

be worn in addition to safety

goggles.[11][12]

Body Protection Long-sleeved Laboratory Coat

Causality: Provides a barrier

against incidental contact and

small splashes.[9] Best

Practice: The lab coat should

be fully buttoned. For tasks

with a higher risk of splashes,

consider a chemical-resistant

apron worn over the lab coat.

[13]
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| Respiratory Protection | Not typically required under normal use with adequate ventilation. |

Causality: The compound has a low vapor pressure at room temperature.[3] Best Practice: All

handling of 4-Morpholinecarboxaldehyde must be performed inside a certified chemical fume

hood to prevent inhalation of any mists or vapors.[6][9] If engineering controls fail or for large

spills, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9][14] |
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Task Risk Assessment

PPE Configuration

Action

Start: Prepare to handle
4-Morpholinecarboxaldehyde

Is a certified chemical
fume hood available?

Handling small quantities
(<100 mL)?

Yes

STOP WORK
Consult EHS

No

Mandatory Base PPE:
- Double Nitrile Gloves

- Safety Goggles
- Lab Coat

Yes Add Face Shield

No (Large Volume
or Splash Risk)

Proceed with work
inside fume hood
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Spill Occurs

Alert others in the area

Assess Spill Size
& Location

>100mL or
Outside Hood

Small Spill
(<100mL) in Hood

No

Evacuate Area
Call EHS

Yes

Don Full PPE
(incl. Face Shield)

End of Procedure

Contain with inert
absorbent material

Collect material into
hazardous waste container

Clean area with
detergent & water

Dispose of all materials
as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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